Cas no 60049-36-7 (3-Butenoicacid, 2-amino-3-methyl-)

• Product Name: 3-Butenoicacid, 2-amino-3-methyl-
• CAS No: 60049-36-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 529839
• PubChem ID: 325175
• Update Time: 2025-04-19

3-Butenoicacid, 2-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoicacid, 2-amino-3-methyl-
• 2-amino-3-methylbut-3-enoic acid
• AC1L6VOV
• AGN-PC-006Z3I
• CTK2F9070
• NSC293167
• NSC-293167

• Inchi： 1S/C5H9NO2/c1-3(2)4(6)5(7)8/h4H,1,6H2,2H3,(H,7,8)
• InChI Key： CJNBBWGXTPGZRW-UHFFFAOYSA-N
• SMILES： OC(C(C(=C)C)N)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives